Cas no 1738-77-8 (L-Leucine benzyl ester p-toluenesulfonate)

• Product Name: L-Leucine benzyl ester p-toluenesulfonate
• CAS No: 1738-77-8
• Molecular Formula: C₁₃H₁₉NO₂^.C₇H₈O₃S
• Molecular Weight: 393.49708
• MDL: MFCD00066117
• CID: 41917
• PubChem ID: 87559716

L-Leucine benzyl ester p-toluenesulfonate Properties

Names and Identifiers

• L-leucine benzyl ester toluene-4-sulfonate
• L-Leucine benzyl ester p-toluenesulfonate salt
• L-leucine benzyl ester P-*toluenesulfonate
• H-Leu-OBzl . p-tosylate
• H-Leu-OBzl*Tos
• L-Leucine Benzylester PTS
• H-Leu-OBzl-TosOH
• L-Leucine Benzyl Ester p-Toluenesulfonate
• (S)-Benzyl 2-amino-4-methylpentanoate 4-methylbenzenesulfonate
• H-Leu-OBzl · p-tosylate
• H-LEU-OBZL ·TOS
• H-Leu-OBzl.TosOH
• H-Leu-OBzl•TosOH
• Leu-Obzl TosOH
• benzyl (2S)-2-amino-4-methylpentanoate,4-methylbenzenesulfonic acid
• H-Leu-Obzl.Tos-OH
• H-Leu-OBzl·Tos-OH
• O-Benzyl-L-leucine toluene-p-sulphonate
• ester·Tos
• LEU-OBZL TOS
• H-LEU-OBZL TOS
• Leu-OBzl·TosOH
• L-Leu-OBzl·Tos
• H-LEU-OBZL.PTSA
• H-LEU-OBZL TOSOH
• L-Leu-OBzl·TosOH
• L-Leucine benzyl
• H-L-Leu-OBzl*Tos
• SCHEMBL717091
• Leu-OBzl TsOH
• benzyl (2S)-2-amino-4-methylpentanoate;4-methylbenzenesulfonic acid
• PD196390
• L-Leucinebenzylesterp-toluenesulfonatesalt
• L0195
• HY-W002303
• Benzyl L-leucinate p-toluenesulfonate
• Leucine benzyl ester para-toluene sulphonic acid salt
• L-Leucine benzyl ester tosylate
• Q-101702
• AS-13506
• H-Leu-OBzl p-toluenesulfonate
• J-300165
• AM81882
• L-Leucine, phenylmethyl ester, 4-methylbenzenesulfonate (1:1)
• FD21895
• H-Leu-OBzl. Tos
• EINECS 217-095-1
• L-Leucine Benzyl Ester p-Methylbenzenesulfonate
• MFCD00066117
• 1738-77-8
• L-leucine benzyl ester p-toluenesulfonic acid salt
• 4-methylbenzenesulfonate;[(2S)-4-methyl-1-oxo-1-phenylmethoxypentan-2-yl]azanium
• QTQGHKVYLQBJLO-YDALLXLXSA-N
• leucine benzyl ester p-toluenesulfonate
• leucine benzyl ester p-toluene sulfonate
• H-Leu-OBzl TsOH
• benzyl leucinate p-toluenesulfonate
• AKOS015889629
• NS00025707
• L-Leucine benzyl ester p-toluenesulfonate salt, >=99.0% (T)
• AKOS015924109
• CS-W002303
• DTXSID70169658
• M03062
• H-Leu-OBzl.Tos-OH
• BENZYL (2S)-2-AMINO-4-METHYLPENTANOATE; PARA-TOLUENE SULFONATE
• DB-264492
• Benzyl leucinate 4-methylbenzenesulfonate (1:1)

• MDL： MFCD00066117
• InChIKey： QTQGHKVYLQBJLO-YDALLXLXSA-N
• Inchi： 1S/C13H19NO2.C7H8O3S/c1-10(2)8-12(14)13(15)16-9-11-6-4-3-5-7-11;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,10,12H,8-9,14H2,1-2H3;2-5H,1H3,(H,8,9,10)/t12-;/m0./s1
• SMILES： CC(C)C[C@@H](C(=O)OCC1=CC=CC=C1)N.CC1=CC=C(C=C1)S(=O)(=O)O
• BRN： 3566840

Computed Properties

• Exact Mass: 393.160994g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 393.160994g/mol
• Monoisotopic Mass: 393.160994g/mol
• Topological Polar Surface Area: 115Ų
• Heavy Atom Count: 27
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 5.12600
• PSA: 115.07000
• Refractive Index: 5 ° (C=2, DMF)
• Boiling Point: 302.5 ℃ at 760 mmHg
• Melting Point: 156.0 to 160.0 deg-C
• Flash Point: 157.6 ºC
• Color/Form: White fine-grained powder.
• Solubility: Not determined
• Specific Rotation: 5° (c=2, DMF)
• Optical Activity: [α]20/D +5.0±0.3°, c = 2% in DMF

L-Leucine benzyl ester p-toluenesulfonate Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

L-Leucine benzyl ester p-toluenesulfonate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters